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Compound of Interest

Compound Name: ATP disodium trihydrate

Cat. No.: B2816289 Get Quote

Essential Safety and Handling Guide for ATP
Disodium Trihydrate
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling and

disposal of Adenosine 5'-triphosphate (ATP) disodium trihydrate, a crucial component in

various biological assays and experimental setups. Adherence to these protocols is critical to

minimize risks and ensure a safe laboratory environment.

While some classifications consider ATP disodium trihydrate nonhazardous, it is prudent to

treat it with caution as some data suggests it may cause organ damage through prolonged or

repeated exposure[1][2]. Therefore, following good industrial hygiene and safety practices is

essential[1][3].

Personal Protective Equipment (PPE)
When handling ATP disodium trihydrate, especially in its powdered form, the following

personal protective equipment is required to prevent contact and inhalation:
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PPE Category Item Specification Rationale

Eye and Face

Protection

Safety glasses with

side shields or

goggles

Must be compliant

with OSHA's 29 CFR

1910.133 or European

Standard EN166[1].

To protect eyes from

dust particles.

Face shield

Recommended when

there is a risk of

splashing during

solution preparation.

Provides a broader

range of protection for

the face and eyes.

Hand Protection
Chemical-resistant

gloves

Nitrile or other

appropriate material.

Must be inspected

before use.

To prevent skin

contact with the

chemical.

Body Protection Laboratory coat Standard lab coat.

To protect skin and

clothing from

contamination.

Respiratory Protection
NIOSH-approved

respirator

Required when

engineering controls

are insufficient to

control airborne dust.

To prevent inhalation

of fine powder.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Weighing:

Before handling, ensure you are in a well-ventilated area. The use of a chemical fume hood

is recommended to minimize dust inhalation[2][3].

Wear all required PPE as outlined in the table above.

To weigh the powder, use a clean, dry spatula and a suitable weighing vessel on a calibrated

analytical balance.
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Avoid creating dust during transfer. If dust is generated, ensure it is contained within the

ventilated enclosure.

2. Dissolving the Powder:

Add the weighed ATP disodium trihydrate powder slowly to the solvent (typically water, as

it is soluble[2][4]) while stirring to prevent clumping.

Use a clean, appropriate container for the solution.

Cap the container securely after the powder is fully dissolved.

3. Storage:

Store ATP disodium trihydrate in a tightly sealed container in a cool, dry place[3].

For long-term stability, it is often recommended to store it in a freezer at -20°C[4].

Avoid contact with heat, moisture, and strong oxidizing agents[4][5].

Disposal Plan
Proper disposal of ATP disodium trihydrate and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Unused Material and Solutions: Do not dispose of down the drain[1]. Treat as chemical

waste. Collect in a designated, labeled waste container. Consult with your institution's

environmental health and safety (EHS) office for specific disposal procedures. Some sources

suggest dissolving the material in a combustible solvent and burning it in a chemical

incinerator equipped with an afterburner and scrubber[3].

Contaminated Materials: Any materials that have come into contact with ATP disodium
trihydrate, such as gloves, weighing paper, and pipette tips, should be disposed of as

chemical waste. Place these items in a sealed bag or container for disposal[4].

Empty Containers: Empty containers may retain product residue. These should also be

disposed of as chemical waste in accordance with local, regional, and national hazardous

waste regulations[5].
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Emergency Procedures
In the event of accidental exposure, follow these first-aid measures immediately:

Exposure Route First-Aid Measures

Inhalation
Move the individual to fresh air. If they feel

unwell, seek medical attention[4].

Skin Contact
Wash the affected area with plenty of water. If

irritation occurs, seek medical attention[4].

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do so. Continue rinsing. If eye irritation persists,

get medical advice/attention[4].

Ingestion
Rinse mouth with water. Call a poison center or

physician if you feel unwell[4].

Spillage
In case of a spill, ventilate the area and wear appropriate PPE. For a dry spill, carefully sweep

or vacuum the material and place it into a sealed container for disposal. Avoid generating dust.

For a wet spill, absorb the liquid with an inert material and place it in a sealed container for

disposal[4][5].
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Safe Handling Workflow for ATP Disodium Trihydrate
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Caption: Workflow for the safe handling of ATP disodium trihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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